
5-Bromo-2-fluoroanisole commercial suppliers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Bromo-2-fluoroanisole

Cat. No.: B123389 Get Quote

An In-depth Technical Guide to 5-Bromo-2-fluoroanisole for Researchers and Drug

Development Professionals

Introduction
5-Bromo-2-fluoroanisole is a halogenated aromatic ether that serves as a valuable building

block in organic synthesis. Its unique substitution pattern, featuring a bromine atom, a fluorine

atom, and a methoxy group on a benzene ring, makes it a versatile reagent for introducing

these functionalities into more complex molecules. This is particularly relevant in the field of

medicinal chemistry, where the strategic incorporation of fluorine can significantly enhance the

metabolic stability and bioavailability of drug candidates.[1][2][3] The bromine atom provides a

reactive handle for various cross-coupling reactions, enabling the construction of intricate

molecular architectures essential for modern pharmaceuticals.[1] This guide provides an

overview of the commercial availability, physicochemical properties, and synthetic applications

of 5-Bromo-2-fluoroanisole.

Commercial Availability
5-Bromo-2-fluoroanisole is readily available from several commercial suppliers of fine

chemicals. The purity and available quantities may vary by supplier.
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Supplier CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Purity

Santa Cruz

Biotechnology
103291-07-2 C₇H₆BrFO 205.02 N/A

Tyger Scientific

Inc.
103291-07-2 C₇H₆BrFO 205.03 N/A

Apollo Scientific 103291-07-2 C₇H₆BrFO 205.02 97%

Physicochemical Properties
A summary of the key physical and chemical properties of 5-Bromo-2-fluoroanisole is

presented below. This data is essential for its appropriate handling, storage, and use in

experimental setups.

Property Value Reference

CAS Number 103291-07-2 [4][5][6]

Molecular Formula C₇H₆BrFO [4][5]

Molecular Weight 205.02 g/mol [4][6]

Synonyms

4-Bromo-1-fluoro-2-

methoxybenzene, 5-Bromo-2-

fluorophenyl methyl ether

[6]

Boiling Point 82-85 °C [6]

Flash Point 98 °C [6]

Health and Safety Information
5-Bromo-2-fluoroanisole is classified as an irritant.[6] It may cause respiratory irritation, skin

irritation, and serious eye irritation.[6] Appropriate personal protective equipment, including

gloves, protective clothing, and eye/face protection, should be worn when handling this
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chemical.[7] It is recommended to use this compound in a well-ventilated area or outdoors.[6]

[7]

Experimental Protocols
Synthesis of 2-Bromo-5-fluorophenol from 5-Bromo-2-
fluoroanisole
This protocol describes the demethylation of 5-Bromo-2-fluoroanisole to yield 2-Bromo-5-

fluorophenol, a common transformation in organic synthesis.

Materials:

5-Bromo-2-fluoroanisole

Dichloromethane (DCM)

Boron tribromide (BBr₃), 1 M solution in DCM

Water

Ethyl acetate

Sodium sulfate (Na₂SO₄)

Silica gel for flash chromatography

Procedure:

A solution of 5-Bromo-2-fluoroanisole in DCM (4 mL/mmol) is cooled to -20 °C in a nitrogen

atmosphere.

Boron tribromide (3 equivalents, 1 M in DCM) is added to the stirred solution at -20 °C.

The reaction mixture is then allowed to warm to ambient temperature and stirred overnight.

The reaction is quenched by the addition of water, and the phases are separated.

The aqueous layer is extracted three times with ethyl acetate.
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The combined organic layers are dried over anhydrous Na₂SO₄.

The solvent is removed under reduced pressure.

The crude product is purified by flash chromatography on silica gel to yield 2-Bromo-5-

fluorophenol.[8]
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Reaction Setup

Reaction

Workup

Purification

Dissolve 5-Bromo-2-fluoroanisole in DCM

Cool to -20 °C under Nitrogen

Add Boron Tribromide (1M in DCM)

Warm to Ambient Temperature
and Stir Overnight

Quench with Water

Separate Phases

Extract Aqueous Layer with Ethyl Acetate (3x)

Dry Combined Organic Layers (Na₂SO₄)

Evaporate Solvent

Purify by Flash Chromatography

2-Bromo-5-fluorophenol

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 2-Bromo-5-fluorophenol.
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Applications in Drug Discovery
5-Bromo-2-fluoroanisole is a key intermediate in the synthesis of various pharmaceuticals.[2]

The presence of both fluorine and bromine atoms makes it a powerful tool for medicinal

chemists.[1] Fluorine can enhance a molecule's pharmacological profile, including binding

affinity and metabolic stability, leading to improved bioavailability and a longer half-life.[1][2]

Bromine serves as a versatile reactive site for cross-coupling reactions, which are fundamental

for constructing the complex carbon skeletons of modern drugs.[1] This compound has been

utilized in the synthesis of therapeutic agents such as anti-addiction agents, analgesics, and

anti-inflammatory compounds.[1]

Synthetic Modifications Drug Discovery Pipeline

5-Bromo-2-fluoroanisole Cross-Coupling Reaction
(e.g., Suzuki, Sonogashira)

 Introduces Complexity Further Functionalization Lead Compound Preclinical Studies Clinical Trials New Therapeutic Agent

Click to download full resolution via product page

Caption: Role of 5-Bromo-2-fluoroanisole in a drug discovery workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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